Cas no 285986-94-9 (1-(2-Hydroxy-3-{3-(trifluoromethyl)benzylsulfonyl}propyl)-2-pyrrolidinone)

• Product Name: 1-(2-Hydroxy-3-{3-(trifluoromethyl)benzylsulfonyl}propyl)-2-pyrrolidinone
• CAS No: 285986-94-9
• MF: C₁₅H₁₈F₃NO₄S
• MW: 365.367933750153
• CID: 4643793
• Update Time: 2025-06-09

1-(2-Hydroxy-3-{3-(trifluoromethyl)benzylsulfonyl}propyl)-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-3-{[3-(trifluoromethyl)benzyl]sulfonyl}propyl)-2-pyrrolidinone
• 1-(2-Hydroxy-3-{3-(trifluoromethyl)benzylsulfonyl}propyl)-2-pyrrolidinone

• Inchi： 1S/C15H18F3NO4S/c16-15(17,18)12-4-1-3-11(7-12)9-24(22,23)10-13(20)8-19-6-2-5-14(19)21/h1,3-4,7,13,20H,2,5-6,8-10H2
• InChI Key： CSXHRECOOHVMOU-UHFFFAOYSA-N
• SMILES： N1(CC(O)CS(CC2=CC=CC(C(F)(F)F)=C2)(=O)=O)CCCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(2-Hydroxy-3-{3-(trifluoromethyl)benzylsulfonyl}propyl)-2-pyrrolidinone

Comprehensive Overview of 1-(2-Hydroxy-3-{3-(trifluoromethyl)benzylsulfonyl}propyl)-2-pyrrolidinone (CAS No. 285986-94-9)

1-(2-Hydroxy-3-{3-(trifluoromethyl)benzylsulfonyl}propyl)-2-pyrrolidinone (CAS No. 285986-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonyl-containing pyrrolidinone derivatives, which are known for their versatility in drug design and material science. The presence of a trifluoromethyl group and a hydroxypropyl moiety enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 1-(2-Hydroxy-3-{3-(trifluoromethyl)benzylsulfonyl}propyl)-2-pyrrolidinone has surged, driven by their applications in medicinal chemistry and agrochemicals. Researchers are particularly interested in its potential as a bioactive scaffold for developing novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. The compound's sulfonyl group also contributes to its stability and binding affinity, which are critical for drug discovery programs.

The synthesis of CAS No. 285986-94-9 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its structure and ensure quality control. Given its complex molecular architecture, this compound is often utilized in high-throughput screening and structure-activity relationship (SAR) studies to optimize pharmacological properties.

From an industrial perspective, 1-(2-Hydroxy-3-{3-(trifluoromethyl)benzylsulfonyl}propyl)-2-pyrrolidinone is gaining traction due to its compatibility with green chemistry principles. Efforts are underway to develop sustainable synthesis routes that minimize waste and energy consumption, aligning with global trends toward environmentally friendly manufacturing. This aligns with the growing consumer and regulatory focus on eco-friendly chemicals and reduced carbon footprints.

In the context of AI-driven drug discovery, compounds like CAS No. 285986-94-9 are increasingly being analyzed using machine learning algorithms to predict their biological activity and toxicity profiles. This approach accelerates the identification of promising candidates for further development, addressing the need for faster and cost-effective R&D in the pharmaceutical industry. Additionally, its potential role in precision medicine and personalized therapeutics is being explored, leveraging its modular structure for targeted modifications.

For researchers and manufacturers, sourcing high-quality 1-(2-Hydroxy-3-{3-(trifluoromethyl)benzylsulfonyl}propyl)-2-pyrrolidinone is critical. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with industry standards. Storage recommendations typically include cool, dry conditions to maintain stability, as the compound may degrade under prolonged exposure to heat or moisture.

In summary, 1-(2-Hydroxy-3-{3-(trifluoromethyl)benzylsulfonyl}propyl)-2-pyrrolidinone (CAS No. 285986-94-9) represents a cutting-edge compound with broad applicability in life sciences and material innovation. Its integration into modern research paradigms, such as AI-assisted chemistry and sustainable synthesis, underscores its relevance in addressing contemporary scientific challenges. As interest in fluorinated pharmaceuticals and functional materials continues to grow, this compound is poised to play a pivotal role in advancing both academic and industrial endeavors.